![molecular formula C10H12N2O2 B6241691 N,N-dimethyl-4-[(E)-2-nitroethenyl]aniline CAS No. 22568-06-5](/img/no-structure.png)
N,N-dimethyl-4-[(E)-2-nitroethenyl]aniline
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Overview
Description
“N,N-dimethyl-4-[(E)-2-nitroethenyl]aniline” is a chemical compound with the CAS Number: 22568-06-5 . It has a molecular weight of 192.22 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H12N2O2/c1-11(2)10-5-3-9(4-6-10)7-8-12(13)14/h3-8H,1-2H3/b8-7+ . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” has a melting point of 179-181 .Scientific Research Applications
Optical Properties and Structural Analysis
N,N-dimethyl-4-[(E)-2-nitroethenyl]aniline and its derivatives are studied for their optical properties and crystal structures, offering insights into their potential applications in material science. For example, azo-based phenylthiophene Schiff bases, including derivatives of this compound, were synthesized and characterized, revealing their optical band gap energies and the importance of π−π stacking in stabilizing their crystal structures (Shili et al., 2020). These findings suggest applications in the design of organic materials for electronic and photonic devices.
Electrochromic Materials
Research on novel organic binary solids incorporating this compound derivatives has identified their suitability for nonlinear optical (NLO) applications due to their acentric packing and transparency in a wide spectral range (Draguta et al., 2015). This underscores the potential of these materials in the development of advanced optical technologies, including laser systems and optical data storage.
Nitric Oxide Release Agents
A series of N-(2-phenylethyl)nitroaniline derivatives, structurally related to this compound, have been explored as precursors for slow and sustained nitric oxide release agents (Wade et al., 2013). This research contributes to the field of medicinal chemistry by providing a foundation for developing novel therapeutic agents that exploit nitric oxide's physiological roles.
Synthesis and Catalysis
Studies on the synthesis of N,N-dimethylaniline from nitrobenzene and methanol through a one-pot process highlight the versatility of this compound and its analogs in chemical synthesis and catalysis (Xu et al., 2009). The efficiency of these processes underscores the potential of these compounds in industrial chemistry, particularly in the synthesis of dyes, pharmaceuticals, and other fine chemicals.
Environmental Applications
The ozonolysis of 2,4-xylidine, a compound related to this compound, in acidic aqueous solutions provides insights into the degradation pathways of similar organic compounds in environmental settings (Machulek et al., 2009). This research is crucial for understanding how such compounds behave in water treatment processes, aiding in the development of more effective methods for removing organic pollutants from water.
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N,N-dimethyl-4-[(E)-2-nitroethenyl]aniline involves the reaction of N,N-dimethylaniline with 2-nitroethenal in the presence of a catalyst.", "Starting Materials": [ "N,N-dimethylaniline", "2-nitroethenal", "Catalyst" ], "Reaction": [ "Step 1: N,N-dimethylaniline is added to a reaction flask.", "Step 2: 2-nitroethenal is added dropwise to the reaction flask while stirring.", "Step 3: The reaction mixture is heated to reflux for several hours.", "Step 4: The reaction mixture is cooled and the product is extracted using a suitable solvent.", "Step 5: The product is purified using column chromatography or recrystallization." ] } | |
CAS RN |
22568-06-5 |
Molecular Formula |
C10H12N2O2 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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